(E)-4-chloro-N,N-diethyl-N'-tosylbenzimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4-chloro-N,N-diethyl-N'-tosylbenzimidamide, also known as CDB-4124, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CDB-4124 belongs to the class of selective progesterone receptor modulators (SPRMs), which are compounds that selectively target the progesterone receptor (PR) and modulate its activity.
Scientific Research Applications
Synthesis and Structural Analysis
Research often focuses on the synthesis and structural characterization of novel compounds, which can serve as a foundation for further applications in various fields, including material science and biochemistry. For example, studies on the synthesis of related compounds, such as azomethine derivatives, provide insights into their crystal structure and potential as inhibitors or catalysts in biochemical processes (Karrouchi et al., 2021).
Corrosion Inhibition
Compounds with specific functionalities have been studied for their potential in industrial applications, such as corrosion inhibition. The study of α-aminophosphonates, for instance, demonstrates how chemical compounds can protect metals against corrosion, a principle that could be applicable to the compound if its structural properties align (Gupta et al., 2017).
Enzyme Inhibition for Therapeutic Research
While excluding direct drug use and dosage information, it's still relevant to mention the application of chemical compounds in the study of enzyme inhibition, which plays a crucial role in developing therapeutic agents. Research into compounds with similar structures may reveal their potential as enzyme inhibitors, offering a path toward novel drug development (Paul et al., 2020).
properties
IUPAC Name |
4-chloro-N,N-diethyl-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O2S/c1-4-21(5-2)18(15-8-10-16(19)11-9-15)20-24(22,23)17-12-6-14(3)7-13-17/h6-13H,4-5H2,1-3H3/b20-18+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLRNQVPWTWKJOC-CZIZESTLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=NS(=O)(=O)C1=CC=C(C=C1)C)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)/C(=N/S(=O)(=O)C1=CC=C(C=C1)C)/C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.